Cas no 2229518-60-7 (3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one)

• Product Name: 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one
• CAS No: 2229518-60-7
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6145041
• PubChem ID: 165677206
• Update Time: 2025-06-20

3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one
• 3-amino-1-[2-(dimethylamino)pyridin-3-yl]propan-1-one
• EN300-1743344
• 2229518-60-7

• Inchi： 1S/C10H15N3O/c1-13(2)10-8(4-3-7-12-10)9(14)5-6-11/h3-4,7H,5-6,11H2,1-2H3
• InChI Key： MZKIGXMSRRBDPF-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.2Ų

Additional information on 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one

Professional Introduction to 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one (CAS No. 2229518-60-7)

3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its complex molecular structure and versatile reactivity. This compound, identified by the CAS number 2229518-60-7, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The molecular framework of this compound incorporates several key functional groups, including an amino group, a dimethylamino substituent, and a pyridine ring, which contribute to its unique chemical properties and biological interactions.

The structural composition of 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one makes it a valuable intermediate in synthetic chemistry. The presence of the pyridine ring, a well-known heterocyclic structure, enhances its solubility in polar solvents and facilitates its participation in various organic reactions. Additionally, the amino and dimethylamino groups introduce basicity and nucleophilicity, respectively, which are crucial for further functionalization and derivatization processes. These features make the compound a promising candidate for use in medicinal chemistry and drug discovery programs.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrogen-containing heterocycles. The pyridine moiety, in particular, is widely recognized for its role in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The current research landscape has seen several studies investigating the synthesis and biological evaluation of pyridine-based derivatives. Among these, 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one has emerged as a compound of considerable interest due to its structural complexity and potential therapeutic applications.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The versatile nature of its functional groups allows chemists to modify it in various ways, enabling the creation of novel scaffolds with tailored biological activities. For instance, researchers have explored its use in generating kinase inhibitors, which are critical in targeting various forms of cancer. The pyridine ring can be further functionalized to introduce additional pharmacophores that enhance binding affinity to specific protein targets.

Moreover, the dimethylamino group in 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one contributes to its ability to form hydrogen bonds and interact with biological macromolecules. This property is particularly valuable in drug design, where optimal interactions with target enzymes or receptors are essential for efficacy. Recent advancements in computational chemistry have enabled researchers to predict these interactions with high accuracy, facilitating the rational design of new derivatives based on this core structure.

The synthesis of 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Modern synthetic methodologies have been employed to streamline the process, making it more efficient and scalable. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine ring system. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at key positions within the molecule.

From a biological perspective, 3-amino-1-2-(dimethylamino)pyridin-3-ylpropan-1-one has shown promise in preclinical studies as a modulator of various cellular pathways. Its ability to interact with both protein and nucleic acid targets makes it a versatile tool for investigating complex biological processes. Researchers have utilized this compound to probe signaling pathways involved in inflammation and neurodegeneration, providing insights into potential therapeutic interventions.

The development of novel drug candidates often relies on innovative approaches to overcome existing challenges in medicinal chemistry. The unique properties of 3-amino-1-(2-dimethylamino)pyridinyl)-N-propylamine (CAS No. 2229518607) make it an attractive candidate for further exploration. By leveraging cutting-edge synthetic techniques and biophysical methods, scientists aim to uncover new applications for this compound and its derivatives. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising candidates based on structural features similar to known bioactive molecules.

In conclusion, 3-amino(2-dimethylamino)pyridinyl)-N-propylamine represents a significant advancement in chemical pharmaceuticals due to its structural complexity and multifaceted reactivity. Its potential applications span across various therapeutic areas, making it a valuable asset for ongoing research efforts. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of drug development.